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For Researchers, Scientists, and Drug Development Professionals

Enoyl-CoA hydratases (ECHs) are a crucial family of enzymes that catalyze the stereospecific

hydration of a carbon-carbon double bond in enoyl-CoA thioesters. This reaction is a

fundamental step in the β-oxidation of fatty acids, a major pathway for energy production.

Beyond their canonical role in fatty acid metabolism, different isoforms of ECH exhibit distinct

substrate specificities, stereoselectivities, and subcellular localizations, implicating them in a

variety of other metabolic processes. Understanding the functional nuances of these enzymes

is paramount for researchers in metabolic diseases, drug discovery, and synthetic biology.

This guide provides a comprehensive functional comparison of different enoyl-CoA hydratases,

supported by experimental data, detailed protocols, and visual representations of key pathways

and workflows.

Overview of Enoyl-CoA Hydratase Isoforms
Enoyl-CoA hydratases are broadly categorized based on their stereospecificity and substrate

chain-length preference. The two primary classes are:
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S-specific enoyl-CoA hydratases (Crotonases): These enzymes, like the well-characterized

human mitochondrial short-chain enoyl-CoA hydratase (ECHS1), produce (S)-3-hydroxyacyl-

CoA. They are key players in the mitochondrial β-oxidation of short- and medium-chain fatty

acids.[1][2][3]

R-specific enoyl-CoA hydratases: These enzymes generate (R)-3-hydroxyacyl-CoA and are

involved in pathways such as peroxisomal β-oxidation and the biosynthesis of

polyhydroxyalkanoates (PHAs) in bacteria.[4]

Furthermore, these enzymes can be classified by their preference for fatty acid chain length:

Short-chain enoyl-CoA hydratases: Primarily act on substrates with acyl chains of 4 to 6

carbons.

Medium-chain enoyl-CoA hydratases: Show optimal activity with substrates having acyl

chains of 8 to 12 carbons.

Long-chain enoyl-CoA hydratases: Are specific for substrates with acyl chains longer than 12

carbons.[5]

Quantitative Comparison of Kinetic Parameters
The catalytic efficiency and substrate preference of different enoyl-CoA hydratases can be

quantitatively compared by examining their kinetic parameters, namely the Michaelis constant

(Km) and the catalytic constant (kcat). A lower Km value indicates a higher affinity of the

enzyme for its substrate, while kcat represents the turnover number, or the number of substrate

molecules converted to product per enzyme molecule per second.
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Enzyme Organism Substrate Km (µM) kcat (s⁻¹)
kcat/Km
(M⁻¹s⁻¹)

Referenc
e

R-specific

Enoyl-CoA

Hydratase

(PhaJ)

Aeromonas

caviae

Crotonyl-

CoA (C4)
24

1594

(U/mg)
- [5]

2-

Hexenoyl-

CoA (C6)

40 - - [5]

2-

Octenoyl-

CoA (C8)

0.86

(U/mg)
- - [5]

Human

Short-

Chain

Enoyl-CoA

Hydratase

(ECHS1)

Homo

sapiens

Crotonyl-

CoA
12.75 - - [6][7]

Acryloyl-

CoA
34.04 - - [6][7]

3-

Methylcrot

onyl-CoA

45.83 - - [6][7]

Tiglyl-CoA 57.87 - - [6][7]

Enoyl-CoA

Hydratase

(MaoC)

Escherichi

a coli

Crotonyl-

CoA
-

47.6

(U/mg)
- [4]

Note: kcat values for A. caviae PhaJ and E. coli MaoC are reported in Units/mg, which can be

converted to s⁻¹ if the molecular weight of the enzyme is known. Data for kcat of human

ECHS1 was not readily available in the cited sources.
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Functional Roles in Metabolic Pathways
While the primary role of enoyl-CoA hydratases is in fatty acid β-oxidation, their specific

functions are dictated by their subcellular localization and stereoselectivity.

Mitochondrial β-Oxidation: This is the central pathway for the degradation of most fatty acids.

S-specific enoyl-CoA hydratases, such as human ECHS1, are integral to this process, which

generates acetyl-CoA for the citric acid cycle and subsequent ATP production.[1]

Peroxisomal β-Oxidation: Peroxisomes are responsible for the oxidation of very-long-chain fatty

acids, branched-chain fatty acids, and some other metabolites.[8][9][10] This pathway utilizes

R-specific enoyl-CoA hydratases. Unlike mitochondrial β-oxidation, the peroxisomal pathway is

not directly coupled to ATP synthesis.[11][12]

Amino Acid Metabolism: Enoyl-CoA hydratases also participate in the catabolism of certain

amino acids. For instance, human ECHS1 is involved in the degradation pathways of valine

and isoleucine.[6][7]

Polyhydroxyalkanoate (PHA) Biosynthesis: In some bacteria, R-specific enoyl-CoA hydratases

play a key role in synthesizing PHAs, which are biodegradable polyesters with potential

applications as bioplastics. These enzymes channel intermediates from the β-oxidation

pathway to PHA synthesis.[4]

Below is a diagram illustrating the central role of enoyl-CoA hydratase in the mitochondrial fatty

acid β-oxidation pathway.
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Mitochondrial Fatty Acid β-Oxidation Pathway

Experimental Protocols
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A common method for determining enoyl-CoA hydratase activity is a continuous

spectrophotometric assay that measures the decrease in absorbance resulting from the

hydration of the double bond in the enoyl-CoA substrate.

Principle: The conjugated double bond of the enoyl-CoA substrate exhibits a characteristic

absorbance maximum at a specific wavelength (e.g., ~263 nm for crotonyl-CoA). Upon

hydration by enoyl-CoA hydratase, this double bond is saturated, leading to a decrease in

absorbance at that wavelength. The rate of this decrease is directly proportional to the

enzyme's activity.

Materials:

Purified enoyl-CoA hydratase

Enoyl-CoA substrate (e.g., crotonyl-CoA, octenoyl-CoA)

Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0)

Spectrophotometer capable of reading in the UV range

Quartz cuvettes

Procedure:

Prepare the reaction mixture: In a quartz cuvette, prepare a reaction mixture containing the

reaction buffer and the desired concentration of the enoyl-CoA substrate.

Equilibrate: Incubate the cuvette at the desired assay temperature (e.g., 30°C) for a few

minutes to ensure temperature equilibrium.

Initiate the reaction: Add a small, known amount of the purified enoyl-CoA hydratase to the

cuvette and mix quickly.

Monitor absorbance: Immediately start monitoring the decrease in absorbance at the λmax

of the substrate (e.g., 263 nm for crotonyl-CoA) over time.

Calculate activity: The initial rate of the reaction is determined from the linear portion of the

absorbance vs. time plot. The enzyme activity can be calculated using the Beer-Lambert law
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and the molar extinction coefficient of the substrate.

Determining Kinetic Parameters (Km and kcat):

To determine Km and kcat, the assay is performed with varying concentrations of the enoyl-

CoA substrate. The initial reaction velocities are then plotted against the substrate

concentrations, and the data are fitted to the Michaelis-Menten equation.

The following diagram outlines a typical experimental workflow for the comparative kinetic

analysis of different enoyl-CoA hydratases.
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Workflow for Comparative Kinetic Analysis

Conclusion
The family of enoyl-CoA hydratases showcases remarkable functional diversity, extending far

beyond a simple housekeeping role in fatty acid breakdown. Their distinct substrate
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specificities, stereoselectivities, and metabolic contexts make them fascinating subjects of

study and potential targets for therapeutic intervention. By employing rigorous kinetic analysis

and understanding their roles in various metabolic pathways, researchers can continue to

unravel the complexities of cellular metabolism and leverage this knowledge for advancements

in medicine and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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